Cas no 1513429-25-8 (2-(5-fluoro-2-methylphenoxy)acetic acid)

• Product Name: 2-(5-fluoro-2-methylphenoxy)acetic acid
• CAS No: 1513429-25-8
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 6101608
• PubChem ID: 69024049
• Update Time: 2025-10-31

2-(5-fluoro-2-methylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenoxy)acetic acid
• Acetic acid, 2-(5-fluoro-2-methylphenoxy)-
• 1513429-25-8
• EN300-1628140
• 2-(5-fluoro-2-methylphenoxy)aceticacid
• SCHEMBL4384639

• Inchi： 1S/C9H9FO3/c1-6-2-3-7(10)4-8(6)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： ICURVDFYTYUCQD-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC(F)=CC=C1C

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 277.4±25.0 °C(Predicted)
• pka: 3.13±0.10(Predicted)

Additional information on 2-(5-fluoro-2-methylphenoxy)acetic acid

Introduction to 2-(5-fluoro-2-methylphenoxy)acetic acid (CAS No. 1513429-25-8)

2-(5-fluoro-2-methylphenoxy)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1513429-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of phenoxyacetic acids, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent at the 5-position of the phenyl ring and a methyl group at the 2-position introduces unique electronic and steric properties, making this molecule a subject of interest for medicinal chemists and biologists.

The structural features of 2-(5-fluoro-2-methylphenoxy)acetic acid contribute to its potential as a lead compound in drug discovery. The fluoro group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological activity. In contrast, the methyl group at the ortho position relative to the phenoxy moiety can influence the compound's solubility and interaction with biological targets. These structural elements collectively contribute to the compound's unique chemical profile, which may be exploited for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 2-(5-fluoro-2-methylphenoxy)acetic acid interacts with biological systems. Studies have demonstrated that phenoxyacetic acids can modulate various cellular processes, including signal transduction pathways, hormone receptor binding, and enzyme inhibition. The specific substitution pattern in 2-(5-fluoro-2-methylphenoxy)acetic acid may confer selectivity for certain biological targets, making it a promising candidate for further investigation.

In the realm of drug development, 2-(5-fluoro-2-methylphenoxy)acetic acid has been explored as a potential intermediate in synthesizing more complex molecules with enhanced pharmacological properties. Researchers have leveraged its structural framework to design derivatives that exhibit improved efficacy or reduced toxicity compared to existing therapeutic agents. The fluoro substituent, in particular, has been shown to enhance binding affinity to protein targets, which is a critical factor in drug design.

Moreover, the growing body of evidence suggests that phenoxyacetic acids may play a role in addressing various therapeutic challenges. For instance, studies have indicated that certain phenoxyacetic acid derivatives can modulate inflammatory responses and immune function, offering potential treatments for chronic inflammatory diseases. The unique structural features of 2-(5-fluoro-2-methylphenoxy)acetic acid, such as its fluorinated aromatic ring and acetic acid side chain, make it an intriguing candidate for further exploration in this context.

The synthesis of 2-(5-fluoro-2-methylphenoxy)acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework.

From a regulatory perspective, 2-(5-fluoro-2-methylphenoxy)acetic acid must adhere to rigorous quality standards to ensure safety and efficacy in clinical settings. Good Manufacturing Practices (GMP) are followed during its production to guarantee consistency and reliability. Additionally, preclinical studies are conducted to evaluate its pharmacokinetics, pharmacodynamics, and potential side effects before human trials are initiated.

The future prospects of 2-(5-fluoro-2-methylphenoxy)acetic acid in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action and identify new therapeutic applications. Collaborative efforts between academia and industry are essential to accelerate the translation of laboratory findings into clinical practice. As our understanding of biological systems continues to evolve, compounds like 2-(5-fluoro-2-methylphenoxy)acetic acid may emerge as key players in next-generation therapeutics.

In conclusion, 1513429-25-8 represents a significant compound in the pharmaceutical landscape due to its unique structural features and potential therapeutic applications. The combination of computational modeling, synthetic chemistry advancements, and preclinical research underscores its importance as a lead molecule for drug discovery. As scientific innovation progresses, 1513429-25-8 is poised to contribute valuable insights into addressing unmet medical needs across various disease indications.